molecular formula C25H36BrN5O9 B1216529 Bab-dota CAS No. 126753-62-6

Bab-dota

Cat. No. B1216529
CAS RN: 126753-62-6
M. Wt: 630.5 g/mol
InChI Key: AOBVUTGWKRRSRO-UHFFFAOYSA-N
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Description

Bab-dota, also known as Bab-dota, is a useful research compound. Its molecular formula is C25H36BrN5O9 and its molecular weight is 630.5 g/mol. The purity is usually 95%.
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properties

CAS RN

126753-62-6

Molecular Formula

C25H36BrN5O9

Molecular Weight

630.5 g/mol

IUPAC Name

2-[6-[[4-[(2-bromoacetyl)amino]phenyl]methyl]-4,7,10-tris(carboxymethyl)-1,4,7,10-tetrazacyclododec-1-yl]acetic acid

InChI

InChI=1S/C25H36BrN5O9/c26-12-21(32)27-19-3-1-18(2-4-19)11-20-13-30(16-24(37)38)8-7-28(14-22(33)34)5-6-29(15-23(35)36)9-10-31(20)17-25(39)40/h1-4,20H,5-17H2,(H,27,32)(H,33,34)(H,35,36)(H,37,38)(H,39,40)

InChI Key

AOBVUTGWKRRSRO-UHFFFAOYSA-N

SMILES

C1CN(CCN(C(CN(CCN1CC(=O)O)CC(=O)O)CC2=CC=C(C=C2)NC(=O)CBr)CC(=O)O)CC(=O)O

Canonical SMILES

C1CN(CCN(C(CN(CCN1CC(=O)O)CC(=O)O)CC2=CC=C(C=C2)NC(=O)CBr)CC(=O)O)CC(=O)O

synonyms

2-(4-(bromoacetamido)benzyl)-1,4,7,10-tetraazacyclodecane-N,N',N'',N'''-tetraacetic acid
4-bromoacetamidobenzyl-1,4,7,10-tetraazacyclododecane-N,N',N'',N'''-tetraacetic acid
6-BAD
BAB-DOTA

Origin of Product

United States

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